Cas no 13037-55-3 (3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one)

• Product Name: 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one
• CAS No: 13037-55-3
• MF: C₉H₆ClNOS₂
• MW: 243.733038425446
• CID: 151741
• PubChem ID: 83070
• Update Time: 2025-11-02

3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,3-(4-chlorophenyl)-2-thioxo-
• 3-(4-chlorophenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-(4-CHLOROPHENYL)-2-THIOXO-1,3-THIAZOLIDIN-4-ONE
• 3-(4-chloro-phenyl)-2-thioxo-thiazolidin-4-one
• 3-(4-Chlorophenyl)rhodanine
• 3-(4-Chlor-phenyl)-2-thioxo-thiazolidin-4-on
• 4-Chlorophenyl-N-rhodanine
• N-(4-Chlorophenyl)rhodanine
• Rhodanine,3-(4-chlorophenyl)
• Rhodanine,3-(p-chlorophenyl)
• USAF T-1
• WLN: T5SYNV EHJ BUS CR DG
• Rhodanine, 3-(4-chlorophenyl)-
• Rhodanine, 3-(p-chlorophenyl)-
• 3-(4-Chlorophenyl)-2-thioxothiazolidin-4-one
• CCG-246652
• 4-Thiazolidinone, 3-(4-chlorophenyl)-2-thioxo-
• BB 0217725
• NSC32120
• CBMicro_000046
• NSC 32120
• CS-0318622
• NSC-32120
• H-Lys-Tyr-Lysacetatesalt
• DTXSID40156494
• AKOS000322017
• MFCD00022553
• FT-0679415
• BRN 0012290
• 3-(4-chlorophenyl)-2-sulfanylidene-thiazolidin-4-one
• 3-(4'-chlorophenyl)-rhodanine
• A910458
• SR-01000414502-1
• SMSF0005454
• 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one #
• 13037-55-3
• 3-(4-chlorophenyl)-2-thioxo-thiazolidin-4-one
• SCHEMBL11689294
• N-(4-Chlorophenyl) rhodanine
• BIM-0000082.P001
• CB01205
• SR-01000414502
• Rhodanine, 3-(p
• 3-(4-Chlorophenyl)-2-thioxo-4-thiazolidinone, 95%
• Rhodanine, 3-(p-chlorophenyl)-(8CI)
• 4-27-00-03191 (Beilstein Handbook Reference)
• DTXCID7078985
• STK501641
• 4-Thiazolidinone, 3-(4-chlorophenyl)-2-thioxo-(9CI)
• 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one

• MDL： MFCD00022553
• Inchi： 1S/C9H6ClNOS2/c10-6-1-3-7(4-2-6)11-8(12)5-14-9(11)13/h1-4H,5H2
• InChI Key： JRWQAQZBEVDDQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=S)SCC1=O

Computed Properties

• Exact Mass: 242.95800
• Monoisotopic Mass: 242.9579339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.2886 (rough estimate)
• Refractive Index: 1.6100 (estimate)
• PSA: 77.70000
• LogP: 2.76970

3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one

Comprehensive Overview of 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one (CAS No. 13037-55-3)

3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one (CAS No. 13037-55-3) is a significant heterocyclic compound widely studied in medicinal chemistry and material science. This compound belongs to the thiazolidinone family, known for its diverse biological activities and applications in pharmaceuticals. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for drug development and functional materials.

The molecular structure of 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one features a thiazolidinone core with a 4-chlorophenyl substituent at the 3-position and a thioxo group at the 2-position. This unique arrangement contributes to its chemical reactivity and biological properties. The presence of both sulfur and nitrogen atoms in the heterocyclic ring enhances its ability to interact with biological targets, making it valuable for drug discovery applications.

Recent studies highlight the potential of 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one in addressing current challenges in antimicrobial resistance (AMR). With the global rise in antibiotic-resistant pathogens, researchers are exploring novel scaffolds like this compound for developing new antimicrobial agents. Preliminary studies suggest its efficacy against certain bacterial strains, aligning with the growing demand for innovative solutions in infectious disease treatment.

In addition to pharmaceutical applications, 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one shows promise in material science. Its molecular structure allows for modifications that can enhance properties like thermal stability and electronic characteristics. This makes it a candidate for developing advanced materials used in electronics and coatings. The compound's versatility is driving interest among researchers focusing on sustainable chemistry and green synthesis methods.

The synthesis of 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one typically involves the condensation of 4-chlorobenzaldehyde with thiosemicarbazide, followed by cyclization. Recent advancements have focused on optimizing this process to improve yield and reduce environmental impact, reflecting the industry's shift toward eco-friendly production practices. These developments are particularly relevant given the increasing regulatory emphasis on green chemistry principles.

Market trends indicate growing demand for 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one in both academic and industrial sectors. Pharmaceutical companies are investing in heterocyclic compounds as potential drug candidates, while material science firms explore their use in high-performance applications. The compound's CAS No. 13037-55-3 serves as a key identifier in global chemical databases, facilitating research and commercial transactions.

From a regulatory perspective, 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one is subject to standard chemical safety protocols. Proper handling and storage are essential to ensure safety in laboratory and industrial settings. Researchers are advised to consult material safety data sheets (MSDS) and adhere to guidelines when working with this compound. Its non-hazardous nature under normal conditions makes it suitable for various applications without stringent restrictions.

Future research directions for 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one include exploring its potential in cancer therapeutics and neurodegenerative disease research. Early studies suggest its ability to modulate specific biological pathways, opening avenues for targeted drug development. Additionally, its role in catalysis and polymer chemistry is being investigated, highlighting its multidisciplinary relevance.

In conclusion, 3-(4-Chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one (CAS No. 13037-55-3) represents a versatile and valuable compound with broad applications in pharmaceuticals and materials science. Its unique chemical properties, combined with ongoing research into its biological and material potentials, position it as a molecule of significant interest. As scientific and industrial communities continue to explore its capabilities, this compound is poised to contribute to advancements in healthcare and technology.